Cas no 2171799-30-5 (2-3-(aminomethyl)-4-cyclopropylphenylpiperidin-3-amine)

• Product Name: 2-3-(aminomethyl)-4-cyclopropylphenylpiperidin-3-amine
• CAS No: 2171799-30-5
• MF: C₁₅H₂₃N₃
• MW: 245.363223314285
• CID: 5908453
• PubChem ID: 165545250
• Update Time: 2025-06-11

2-3-(aminomethyl)-4-cyclopropylphenylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(aminomethyl)-4-cyclopropylphenylpiperidin-3-amine
• EN300-1476513
• 2171799-30-5
• 2-[3-(aminomethyl)-4-cyclopropylphenyl]piperidin-3-amine

• Inchi： 1S/C15H23N3/c16-9-12-8-11(5-6-13(12)10-3-4-10)15-14(17)2-1-7-18-15/h5-6,8,10,14-15,18H,1-4,7,9,16-17H2
• InChI Key： HRTBSQRFHITOCN-UHFFFAOYSA-N
• SMILES： N1CCCC(C1C1C=CC(=C(CN)C=1)C1CC1)N

Computed Properties

• Exact Mass: 245.189197746g/mol
• Monoisotopic Mass: 245.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-3-(aminomethyl)-4-cyclopropylphenylpiperidin-3-amine

Introduction to 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine (CAS No. 2171799-30-5)

2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine, also known by its CAS number 2171799-30-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a cyclopropyl group, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine consists of a piperidine ring attached to a phenyl group with a cyclopropyl substituent and an aminomethyl group. These structural elements contribute to its potential pharmacological properties, including high affinity for specific receptors and enhanced metabolic stability. The compound's unique chemical structure has been the subject of numerous studies aimed at elucidating its biological activities and potential therapeutic uses.

Recent research has highlighted the potential of 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine in the treatment of neurological disorders. Studies have shown that this compound exhibits significant activity at serotonin and dopamine receptors, which are key targets in the treatment of conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to modulate these neurotransmitter systems suggests that it could be developed into a novel therapeutic agent with improved efficacy and reduced side effects compared to existing drugs.

In addition to its potential in neurological disorders, 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine has also shown promise in the field of pain management. Preclinical studies have demonstrated that the compound possesses analgesic properties, potentially through its interaction with opioid receptors. This finding is particularly significant given the current need for new pain management options that are effective and have fewer side effects than traditional opioids.

The pharmacokinetic profile of 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research has shown that the compound exhibits favorable pharmacokinetic characteristics, including good oral bioavailability and a long half-life, which are desirable traits for a drug candidate. These properties suggest that 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine could be administered orally with minimal dosing frequency, enhancing patient compliance and convenience.

To further explore the therapeutic potential of 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-3-(Aminomethyl)-4-Cyclopropylphenylpiperidin-3-amine (CAS No. 2171799-30-5) represents a promising new molecule in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics for neurological disorders and pain management. Ongoing research and clinical trials will continue to elucidate its full potential, paving the way for new treatment options in these critical areas of healthcare.